Cas no 298210-79-4 (1-Butanone,1-(3,5-dimethyl-2-pyrazinyl)-)

• Product Name: 1-Butanone,1-(3,5-dimethyl-2-pyrazinyl)-
• CAS No: 298210-79-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 249288
• PubChem ID: 45099695
• Update Time: 2025-04-19

1-Butanone,1-(3,5-dimethyl-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(3,5-dimethyl-2-pyrazinyl)-
• 1-Butanone,1-(3,5-dimethylpyrazinyl)- (9CI)
• 1-(3,5-DIMETHYLPYRAZIN-2-YL)BUTAN-1-ONE
• 1-Butanone,1-(3,5-dimethylpyrazinyl)-(9CI)
• 298210-79-4
• DTXSID80668061

• Inchi： 1S/C10H14N2O/c1-4-5-9(13)10-8(3)12-7(2)6-11-10/h6H,4-5H2,1-3H3
• InChI Key： SOUSMWWPHLACOI-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC(C)=CN=1)CCC

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85